2-[isopropyl(methyl)amino]ethyl 4-methoxybenzoate hydrochloride

• IUPAC Name: 2-[methyl(propan-2-yl)amino]ethyl 4-methoxybenzoate;hydrochloride
• InChI: InChI=1S/C14H21NO3.ClH/c1-11(2)15(3)9-10-18-14(16)12-5-7-13(17-4)8-6-12;/h5-8,11H,9-10H2,1-4H3;1H
• InChI Key: RBWXVLRSDQVROD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)CCOC(=O)C1=CC=C(C=C1)OC.Cl
• Molecular Formula: C14H22ClNO3
• Molecular Weight: 287.78 g/mol

Description

2-[Isopropyl(methyl)amino]ethyl 4-methoxybenzoate hydrochloride, also known as IME, is a chemical compound used in scientific research. It is a white crystalline powder that is soluble in water and organic solvents. IME is widely used in the field of neuroscience for its ability to modulate the activity of certain receptors in the brain.

Mechanism of Action

2-[isopropyl(methyl)amino]ethyl 4-methoxybenzoate hydrochloride acts as a positive allosteric modulator of the NMDA receptor, meaning it enhances the activity of the receptor in the presence of its natural ligand, glutamate. It does this by binding to a specific site on the receptor, known as the glycine site, which is involved in regulating the activity of the receptor.
Biochemical and Physiological Effects:
2-[isopropyl(methyl)amino]ethyl 4-methoxybenzoate hydrochloride has been shown to have a number of biochemical and physiological effects in the brain. These include increasing the amplitude and duration of NMDA receptor currents, enhancing long-term potentiation (LTP), and improving learning and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[isopropyl(methyl)amino]ethyl 4-methoxybenzoate hydrochloride in lab experiments is its ability to selectively modulate the activity of the NMDA receptor. This allows researchers to study the function of this receptor in a more precise and controlled manner. However, one limitation of using 2-[isopropyl(methyl)amino]ethyl 4-methoxybenzoate hydrochloride is that it can also modulate the activity of other receptors in the brain, which can complicate the interpretation of results.

Future Directions

There are several future directions for research involving 2-[isopropyl(methyl)amino]ethyl 4-methoxybenzoate hydrochloride. One area of interest is its potential therapeutic use in treating neurological and psychiatric disorders. 2-[isopropyl(methyl)amino]ethyl 4-methoxybenzoate hydrochloride has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia, suggesting that it may have therapeutic potential for these conditions. Another area of interest is in understanding the molecular mechanisms underlying its effects on the NMDA receptor, which could lead to the development of more selective and effective modulators of this receptor.

Synthesis Methods

2-[isopropyl(methyl)amino]ethyl 4-methoxybenzoate hydrochloride can be synthesized through a multi-step process starting with the reaction of 4-methoxybenzoic acid with thionyl chloride to form 4-methoxybenzoyl chloride. This intermediate is then reacted with 2-(isopropyl(methyl)amino)ethanol to yield the final product, 2-[isopropyl(methyl)amino]ethyl 4-methoxybenzoate hydrochloride hydrochloride.

Scientific Research Applications

2-[isopropyl(methyl)amino]ethyl 4-methoxybenzoate hydrochloride is primarily used in scientific research to study the function of certain receptors in the brain. Specifically, it is used to study the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning, memory, and synaptic plasticity. 2-[isopropyl(methyl)amino]ethyl 4-methoxybenzoate hydrochloride has been shown to modulate the activity of this receptor, making it a valuable tool for studying its function.